Cas no 1556130-76-7 (Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)-)
Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)-
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- Inchi: 1S/C6H9NO2/c7-4-5(8)6-2-1-3-9-6/h2H,1,3-4,7H2
- InChI Key: UUQRRRSCZVOXEP-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CCCO1)CN
Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-795136-0.05g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-795136-0.1g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-795136-0.25g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-795136-0.5g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-795136-1.0g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-795136-2.5g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-795136-5.0g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-795136-10.0g |
2-amino-1-(4,5-dihydrofuran-2-yl)ethan-1-one |
1556130-76-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)-
Recent Advances in the Study of Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- (CAS: 1556130-76-7) and Its Applications in Chemical Biology and Medicine
Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- (CAS: 1556130-76-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique furanyl and amino functional groups, has been explored for its role in modulating biological pathways and its utility as a building block in medicinal chemistry. Recent studies have highlighted its relevance in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
One of the key areas of research involving Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- is its potential as a scaffold for designing kinase inhibitors. Kinases play a crucial role in cellular signaling, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, with promising in vitro and in vivo efficacy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, paving the way for further preclinical development.
In addition to its kinase inhibitory properties, Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- has been investigated for its role in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes, making them attractive targets for drug discovery. Recent findings from a collaborative research effort between academic and industrial laboratories revealed that this compound acts as an allosteric modulator for certain GPCR subtypes, offering a novel mechanism for therapeutic intervention. The study, published in Nature Chemical Biology, employed advanced computational modeling and high-throughput screening to elucidate the compound's binding mode and functional effects.
Another noteworthy application of Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- is in the field of prodrug design. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of prodrug derivatives of this compound, which demonstrated improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These findings are particularly relevant for oral drug formulations, where poor absorption and rapid metabolism often limit therapeutic efficacy.
Despite these promising advancements, challenges remain in the clinical translation of Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)-based therapeutics. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed through further optimization and rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in chemical biology and medicine. Future studies are expected to explore its utility in combination therapies and its role in emerging areas such as targeted protein degradation and epigenetic modulation.
In conclusion, Ethanone, 2-amino-1-(4,5-dihydro-2-furanyl)- (CAS: 1556130-76-7) represents a promising candidate for drug development, with diverse applications ranging from kinase inhibition to GPCR modulation. Continued research efforts are likely to uncover new therapeutic avenues and refine its pharmacological properties, ultimately contributing to the advancement of precision medicine.
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